Cas no 57198-98-8 (Benzoic acid, 2,4,6-tris(1-methylethyl)-, methyl ester)

Benzoic acid, 2,4,6-tris(1-methylethyl)-, methyl ester structure
57198-98-8 structure
Product Name:Benzoic acid, 2,4,6-tris(1-methylethyl)-, methyl ester
CAS No:57198-98-8
MF:C17H26O2
MW:262.387145519257
CID:1602558
PubChem ID:71444290
Update Time:2025-04-21

Benzoic acid, 2,4,6-tris(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4,6-tris(1-methylethyl)-, methyl ester
    • methyl 2,4,6-tri(propan-2-yl)benzoate
    • 57198-98-8
    • METHYL2,4,6-TRIISOPROPYLBENZOATE
    • METHYL 2,4,6-TRIISOPROPYLBENZOATE
    • DTXSID60853079
    • SCHEMBL19245855
    • Inchi: 1S/C17H26O2/c1-10(2)13-8-14(11(3)4)16(17(18)19-7)15(9-13)12(5)6/h8-12H,1-7H3
    • InChI Key: WZVOWLNFGMGYQQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C)=O

Computed Properties

  • Exact Mass: 262.19338
  • Monoisotopic Mass: 262.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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